2-hydroxybenzaldehyde [5-(2,4-dichlorobenzyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• IUPAC Name: (2E)-5-[(2,4-dichlorophenyl)methyl]-2-[(E)-(2-hydroxyphenyl)methylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H13Cl2N3O2S/c18-12-6-5-10(13(19)8-12)7-15-16(24)21-17(25-15)22-20-9-11-3-1-2-4-14(11)23/h1-6,8-9,15,23H,7H2,(H,21,22,24)/b20-9+
• InChI Key: KEYYVAMSUHBOLC-AWQFTUOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NN=C2NC(=O)C(S2)CC3=C(C=C(C=C3)Cl)Cl)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/N=C/2\NC(=O)C(S2)CC3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C17H13Cl2N3O2S
• Molecular Weight: 394.3 g/mol

Description

2-Hydroxybenzaldehyde, also known as salicylaldehyde, is an organic compound with the formula C6H4OH(CHO). It is one of the three isomers of hydroxybenzaldehyde. This colorless oily liquid has a bitter almond odor at higher concentration. Hydrazones are a class of organic compounds characterized by the presence of a nitrogen-nitrogen bond, similar to that found in hydrazines.

Synthesis Analysis

Salicylaldehyde is produced by condensation of phenol with formaldehyde to give hydroxybenzyl alcohol, which is oxidized to the aldehyde. Salicylaldehydes in general are prepared by ortho-selective formylation reactions from the corresponding phenol.

Molecular Structure Analysis

The molecular structure of 2-hydroxybenzaldehyde consists of a benzene ring with a formyl and a hydroxyl group attached to it.

Chemical Reactions Analysis

Salicylaldehyde is mainly used commercially as a precursor to coumarin. It can undergo a variety of chemical reactions, including condensation reactions with amines to form Schiff bases.

Physical And Chemical Properties Analysis

2-Hydroxybenzaldehyde has a molar mass of 122.123 g/mol and a density of 1.146 g/cm3. It has a melting point of -7 °C and a boiling point of 196 to 197 °C.

Safety and Hazards

2-Hydroxybenzaldehyde is harmful if swallowed and toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding release to the environment and seeking medical attention if swallowed.